Cas no 2680684-02-8 (benzyl N-(4-chloro-3-{(2-hydroxyethyl)(methyl)aminomethyl}phenyl)carbamate)

• Product Name: benzyl N-(4-chloro-3-{(2-hydroxyethyl)(methyl)aminomethyl}phenyl)carbamate
• CAS No: 2680684-02-8
• MF: C₁₈H₂₁ClN₂O₃
• MW: 348.823943853378
• CID: 5621100
• PubChem ID: 165929858
• Update Time: 2025-07-15

benzyl N-(4-chloro-3-{(2-hydroxyethyl)(methyl)aminomethyl}phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(4-chloro-3-{[(2-hydroxyethyl)(methyl)amino]methyl}phenyl)carbamate
• EN300-28298317
• 2680684-02-8
• benzyl N-(4-chloro-3-{(2-hydroxyethyl)(methyl)aminomethyl}phenyl)carbamate

• Inchi： 1S/C18H21ClN2O3/c1-21(9-10-22)12-15-11-16(7-8-17(15)19)20-18(23)24-13-14-5-3-2-4-6-14/h2-8,11,22H,9-10,12-13H2,1H3,(H,20,23)
• InChI Key： NCRVILHETRJMBY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CN(C)CCO)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 348.1240702g/mol
• Monoisotopic Mass: 348.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 61.8Ų

Additional information on benzyl N-(4-chloro-3-{(2-hydroxyethyl)(methyl)aminomethyl}phenyl)carbamate

Professional Introduction to Benzyl N-(4-chloro-3-{(2-hydroxyethyl)(methyl)aminomethyl}phenyl)carbamate (CAS No. 2680684-02-8)

Benzyl N-(4-chloro-3-{(2-hydroxyethyl)(methyl)aminomethyl}phenyl)carbamate, a compound with the CAS number 2680684-02-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and therapeutic interventions. The structural motif of this molecule, particularly the presence of a benzyl group and a N-(4-chloro-3-{(2-hydroxyethyl)(methyl)aminomethyl}phenyl) moiety, suggests a multifaceted role in biological interactions and pharmacological effects.

The synthesis and characterization of Benzyl N-(4-chloro-3-{(2-hydroxyethyl)(methyl)aminomethyl}phenyl)carbamate involve rigorous methodologies that adhere to the highest standards of chemical purity and structural integrity. The benzyl group, known for its stability and versatility in organic synthesis, contributes to the compound's overall chemical robustness. Meanwhile, the 4-chloro-3-{(2-hydroxyethyl)(methyl)aminomethyl}phenyl part introduces specific functional groups that are critical for modulating biological activity. This combination of structural features makes the compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in developing novel carbamate-based compounds due to their demonstrated efficacy in various therapeutic settings. Carbamates are known for their ability to interact with biological targets in a reversible manner, which can lead to improved drug selectivity and reduced toxicity. The presence of both hydroxyl and amino functional groups in the 4-chloro-3-{(2-hydroxyethyl)(methyl)aminomethyl}phenyl moiety enhances the compound's potential to engage with multiple biological pathways, making it a versatile tool for drug discovery.

Current research in the field of pharmaceutical chemistry has highlighted the importance of structurally diverse compounds in addressing complex diseases. Benzyl N-(4-chloro-3-{(2-hydroxyethyl)(methyl)aminomethyl}phenyl)carbamate exemplifies this trend by integrating several key pharmacophores that can be tailored for specific therapeutic applications. The chloro substituent on the phenyl ring not only influences electronic properties but also enhances lipophilicity, which is often crucial for drug absorption and distribution.

The hydroxyl and amino groups within the molecule provide opportunities for further derivatization, enabling chemists to fine-tune the pharmacological profile of Benzyl N-(4-chloro-3-{(2-hydroxyethyl)(methyl)aminomethyl}phenyl)carbamate. Such modifications can lead to enhanced binding affinity, improved metabolic stability, or altered pharmacokinetic properties. These attributes are particularly valuable in the development of drugs targeting neurological disorders, where precise modulation of biological activity is essential.

The potential applications of Benzyl N-(4-chloro-3-{(2-hydroxyethyl)(methyl)aminomethyl}phenyl)carbamate extend beyond traditional pharmaceutical uses. Its unique structural features make it suitable for investigating novel mechanisms of action in biochemical pathways. For instance, the compound's ability to interact with enzymes and receptors may provide insights into disease pathogenesis and open up new avenues for therapeutic intervention.

In conclusion, Benzyl N-(4-chloro-3-{(2-hydroxyethyl)(methyl)aminomethy}lphenyl)carbamate (CAS No. 2680684-02-8) stands as a testament to the innovative spirit of modern chemical research. Its complex structure and multifunctional nature position it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a pivotal role in advancing medical science.